1,5-Pentanedione, 2-((bis(2-chloroethyl)amino)methyl)-1,5-bis(p-ethoxyphenyl)-4-methylene-, hydrochloride
1,5-Pentanedione, 2-((bis(2-chloroethyl)amino)methyl)-1,5-bis(p-ethoxyphenyl)-4-methylene-, hydrochloride
Brand Name:
Vulcanchem
CAS No.:
101684-61-1
VCID:
VC20813603
InChI:
InChI=1S/C27H33Cl2NO4.ClH/c1-4-33-24-10-6-21(7-11-24)26(31)20(3)18-23(19-30(16-14-28)17-15-29)27(32)22-8-12-25(13-9-22)34-5-2;/h6-13,23H,3-5,14-19H2,1-2H3;1H
SMILES:
CCOC1=CC=C(C=C1)C(=O)C(CC(=C)C(=O)C2=CC=C(C=C2)OCC)CN(CCCl)CCCl.Cl
Molecular Formula:
C27H34Cl3NO4
Molecular Weight:
542.9 g/mol
1,5-Pentanedione, 2-((bis(2-chloroethyl)amino)methyl)-1,5-bis(p-ethoxyphenyl)-4-methylene-, hydrochloride
CAS No.: 101684-61-1
Cat. No.: VC20813603
Molecular Formula: C27H34Cl3NO4
Molecular Weight: 542.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 101684-61-1 |
|---|---|
| Molecular Formula | C27H34Cl3NO4 |
| Molecular Weight | 542.9 g/mol |
| IUPAC Name | 2-[bis(2-chloroethyl)aminomethyl]-1,5-bis(4-ethoxyphenyl)-4-methylidenepentane-1,5-dione;hydrochloride |
| Standard InChI | InChI=1S/C27H33Cl2NO4.ClH/c1-4-33-24-10-6-21(7-11-24)26(31)20(3)18-23(19-30(16-14-28)17-15-29)27(32)22-8-12-25(13-9-22)34-5-2;/h6-13,23H,3-5,14-19H2,1-2H3;1H |
| Standard InChI Key | WUMCLZQRDJWWPQ-UHFFFAOYSA-N |
| SMILES | CCOC1=CC=C(C=C1)C(=O)C(CC(=C)C(=O)C2=CC=C(C=C2)OCC)CN(CCCl)CCCl.Cl |
| Canonical SMILES | CCOC1=CC=C(C=C1)C(=O)C(CC(=C)C(=O)C2=CC=C(C=C2)OCC)CN(CCCl)CCCl.Cl |
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